Cas no 2229516-17-8 (2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine
• CAS No: 2229516-17-8
• MF: C₁₁H₁₃F₂N₃
• MW: 225.237828969955
• CID: 6547746
• PubChem ID: 165630087
• Update Time: 2025-06-08

2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine
• EN300-1945576
• 2229516-17-8

• Inchi： 1S/C11H13F2N3/c1-16-10-5-3-2-4-8(10)9(15-16)6-11(12,13)7-14/h2-5H,6-7,14H2,1H3
• InChI Key： BTSSJYGEOAJCJT-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C2C=CC=CC=2N(C)N=1)F

Computed Properties

• Exact Mass: 225.10775375g/mol
• Monoisotopic Mass: 225.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine (CAS No. 2229516-17-8)

2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine, with the CAS number 2229516-17-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and indazolyl moieties, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine is composed of a central propanamine backbone substituted with two fluorine atoms at the 2-position and a 1-methylindazolyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the indazolyl moiety is known for its involvement in various biological processes, including enzyme inhibition and receptor modulation.

Recent studies have explored the potential therapeutic applications of 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, and appetite, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. A study published in the Journal of Medicinal Chemistry demonstrated that 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine exhibits potent agonist activity at serotonin receptors, particularly 5-HT₇. This finding suggests that the compound may have potential as a novel therapeutic agent for mood disorders.

In addition to its serotonin receptor modulating properties, 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in various diseases, including arthritis and neurodegenerative disorders. Research conducted by a team at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These results indicate that 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 2,2-difluoro-3-(1-methyl-1H-indazol-3-yl)propan-1-amine have also been studied to assess its suitability as a drug candidate. A preclinical study published in the Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits favorable oral bioavailability and a long half-life in animal models. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 2,2-difluoro-3-(1-methyl-1H-indazol-3-y l)propan - 1 - amine, clinical trials are currently underway. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that the compound may progress to later-stage clinical trials for further evaluation.

In conclusion, 2,2-difluoro - 3 - ( 1 - methyl - 1 H - indazol - 3 - yl ) propan - 1 - amine (CAS No. 2229516 - 17 - 8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers advantageous properties such as enhanced lipophilicity and metabolic stability. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play an important role in advancing medical treatments.